Cas no 81928-55-4 (Phosphonic acid, [4-(4-chlorobenzoyl)benzoyl]-, dimethyl ester)

• Product Name: Phosphonic acid, [4-(4-chlorobenzoyl)benzoyl]-, dimethyl ester
• CAS No: 81928-55-4
• MF: C₁₆H₁₄ClO₅P
• MW: 352.706124782562
• CID: 702536
• PubChem ID: 13841495
• Update Time: 2025-04-19

Phosphonic acid, [4-(4-chlorobenzoyl)benzoyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [4-(4-chlorobenzoyl)benzoyl]-, dimethyl ester
• (4-chlorophenyl)-(4-dimethoxyphosphorylcarbonylphenyl)methanone
• SCHEMBL11142056
• DTXSID80551020
• Dimethyl [4-(4-chlorobenzoyl)benzoyl]phosphonate
• 81928-55-4

• Inchi： 1S/C16H14ClO5P/c1-21-23(20,22-2)16(19)13-5-3-11(4-6-13)15(18)12-7-9-14(17)10-8-12/h3-10H,1-2H3
• InChI Key： GXZVJBYYRGAQQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)C(=O)P(=O)(OC)OC)=O

Computed Properties

• Exact Mass: 352.0267382g/mol
• Monoisotopic Mass: 352.0267382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.7Ų